Methyl 4-bromo-2,3-difluoro-5-iodobenzoate

• IUPAC Name: methyl 4-bromo-2,3-difluoro-5-iodobenzoate
• InChI: InChI=1S/C8H4BrF2IO2/c1-14-8(13)3-2-4(12)5(9)7(11)6(3)10/h2H,1H3
• InChI Key: CSBWTYPGEVRENA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C(=C1F)F)Br)I
• Molecular Formula: C8H4BrF2IO2
• Molecular Weight: 376.92 g/mol

Description

“Methyl 4-bromo-2,3-difluoro-5-iodobenzoate” is a chemical compound with the molecular formula C8H4BrF2IO2. It has a molecular weight of 376.92. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H4BrF2IO2/c1-14-8(13)3-2-4(12)5(9)7(11)6(3)10/h2H,1H3. This code provides a detailed description of the molecule’s structure, including the positions of the bromine, fluorine, and iodine atoms on the benzene ring, and the ester functional group.

Physical And Chemical Properties Analysis

“this compound” is a white to yellow solid. More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the sources found.

Scientific Research Applications

Cross-Coupling Reactions and Organic Synthesis A significant application of Methyl 4-bromo-2,3-difluoro-5-iodobenzoate lies in its role in facilitating cross-coupling reactions. The compound is utilized in the synthesis of complex molecules, demonstrating its utility in constructing carbon-carbon and carbon-heteroatom bonds critical for organic synthesis. For example, the copper-catalyzed cross-coupling of bromozinc difluorophosphonate with iodobenzoates, including derivatives like this compound, showcases its role in enhancing reaction efficiency and expanding the toolkit available for synthetic chemists (Jover, 2018).

Material Science and Photodynamic Therapy In material science and medical applications, derivatives of this compound have been explored for their photophysical properties. The synthesis and characterization of zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with benzenesulfonamide derivative groups containing Schiff base, indicate potential uses in photodynamic therapy for cancer treatment. These applications benefit from the compound's ability to be functionalized and its involvement in producing materials with specific, desirable properties for medical use (Pişkin, Canpolat, & Öztürk, 2020).

Analytical and Environmental Chemistry In the realm of analytical and environmental chemistry, the structural analogs of this compound have been investigated for their thermodynamic properties. Studies on halogenbenzoic acids, including bromo- and iodo- derivatives, provide insights into their behavior and interactions, which are crucial for understanding their environmental fate and for the development of new analytical methodologies. These studies also contribute to the broader understanding of structure-property relationships, which can inform the design of new compounds and materials with tailored properties (Zherikova, Svetlov, Kuratieva, & Verevkin, 2016).